1,2,3,4-Tetrahydro-9-amino-6-fluoro-1-acridinol

• CAS RN: 104628-16-2
• Molecular Formula: C13H13FN2O
• Molecular Weight: 232.25 g/mol
• IUPAC Name: 9-amino-6-fluoro-1,2,3,4-tetrahydroacridin-1-ol
• InChI: InChI=1S/C13H13FN2O/c14-7-4-5-8-10(6-7)16-9-2-1-3-11(17)12(9)13(8)15/h4-6,11,17H,1-3H2,(H2,15,16)
• InChI Key: GHPCZOLZFWUXCH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C3=C(C=C(C=C3)F)N=C2C1)N)O

Description

1,2,3,4-Tetrahydro-9-amino-6-fluoro-1-acridinol is a useful research compound. Its molecular formula is C13H13FN2O and its molecular weight is 232.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled suspension of 5.0 g of 9-amino-3,4-dihydro-6-fluoroacridin-1(2H)-one in 85 ml of tetrahydrofuran was added 22 ml of 1M solution of lithium aluminum hydride in tetrahydrofuran. This was stirred for 1 hour and then quenched with 8 ml of saturated ammonium chloride solution. The inorganics were filtered and rinsed with ethyl acetate, and the combined organics were dried over anhydrous magnesium sulfate. This was filtered and concentrated to obtain 5.0 g of a powder, mp 203°-206° C. d. This was recrystallized from tetrahydrofuran/hexane to obtain 3.95 g of an analytically pure powder, mp 207°-209° C. d.